Cas no 921880-90-2 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-fluorobenzene-1-sulfonamide)

• Product Name: N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-fluorobenzene-1-sulfonamide
• CAS No: 921880-90-2
• MF: C₂₀H₂₀FN₃O₄S
• MW: 417.453907012939
• CID: 5924675
• PubChem ID: 41241562
• Update Time: 2025-06-26

N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3-fluorobenzenesulfonamide
• Benzenesulfonamide, N-[2-[3-(4-ethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-3-fluoro-
• VU0490495-1
• N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3-fluorobenzene-1-sulfonamide
• N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-fluorobenzenesulfonamide
• AKOS024630371
• F2237-0347
• 921880-90-2
• N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-fluorobenzene-1-sulfonamide

• Inchi： 1S/C20H20FN3O4S/c1-2-28-17-8-6-15(7-9-17)19-10-11-20(25)24(23-19)13-12-22-29(26,27)18-5-3-4-16(21)14-18/h3-11,14,22H,2,12-13H2,1H3
• InChI Key： PCLLQGZIRRUZIE-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=C(OCC)C=C3)C=CC2=O)(=O)=O)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 417.11585546g/mol
• Monoisotopic Mass: 417.11585546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 585.7±60.0 °C(Predicted)
• pka: 10.11±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-fluorobenzene-1-sulfonamide

Introduction to N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-fluorobenzene-1-sulfonamide (CAS No. 921880-90-2)

N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-fluorobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 921880-90-2, represents a novel molecular structure with potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, characterized by its sulfonamide and pyridazine moieties, positions it as a candidate for further exploration in medicinal chemistry.

The structural composition of N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-fluorobenzene-1-sulfonamide is a testament to the ingenuity of synthetic organic chemistry. The presence of a pyridazine ring fused with an ethyl chain and a sulfonamide group suggests multiple sites for interaction with biological targets. This structural complexity is not merely an academic curiosity but holds practical implications for designing molecules with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The sulfonamide functional group, in particular, has been extensively studied for its ability to interact with enzymes and receptors, making it a valuable scaffold for drug discovery. The incorporation of a fluorine atom in the benzene ring further enhances the compound's potential by influencing its metabolic stability and binding affinity.

The 4-ethoxyphenyl substituent in the molecule adds another layer of complexity, potentially affecting the compound's solubility, bioavailability, and overall pharmacokinetic profile. Ethoxyphenyl derivatives are known to exhibit diverse biological activities, ranging from anti-inflammatory to anticancer effects. By integrating this moiety into N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-fluorobenzene-1-sulfonamide, researchers aim to harness these properties for therapeutic purposes.

One of the most exciting aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural features may interfere with key signaling pathways involved in diseases such as cancer and neurodegeneration. The pyridazine core, in particular, has been implicated in various pharmacological actions due to its ability to mimic natural bioactive molecules.

The synthesis of N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-fluorobenzene-1-sulfonamide represents a significant achievement in synthetic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. This level of precision is crucial for pharmaceutical applications, where impurities can significantly impact efficacy and safety.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging these tools, scientists can design derivatives of N-{2-3-(4-et hox yphenyl)-6-o x o -1 , 6 -dih ydrop yrid azin -1 -yleth yl}-3-fl uor ob enz ene -1 -s ulfon am ide that are optimized for specific therapeutic targets. This approach has already led to the identification of several promising candidates for further preclinical evaluation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its unique chemical properties. For instance, the sulfonamide group can be modified to enhance the compound's stability under various environmental conditions, making it suitable for industrial applications.

In conclusion, N-{2--3-(4-et h ox yph enyl)-6-o x o -1 , 6 -dih ydro p yrid azin -1 -yleth yl}-3-fl uor ob enz ene -1 -s ulfon am ide (CAS No. 921880 90 2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure and diverse functional groups make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in addressing some of the most pressing challenges in medicine and beyond.